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Compound of Interest

Compound Name: Ethanesulfonic anhydride

Cat. No.: B177037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethanesulfonic anhydride, a

reactive chemical intermediate. While specific historical details regarding its initial discovery are

not prominently documented in contemporary scientific literature, its synthesis and properties

can be understood through the well-established chemistry of sulfonic anhydrides. This

document outlines its fundamental properties, a detailed, inferred experimental protocol for its

synthesis based on analogous compounds, and its primary chemical reactivity.

Core Properties and Data
Ethanesulfonic anhydride, with the chemical formula C₄H₁₀O₅S₂, is the anhydride of

ethanesulfonic acid.[1] It is a member of the sulfonic anhydride family, which are known for their

high reactivity as electrophiles. The key quantitative data for ethanesulfonic anhydride are

summarized in the table below. It is important to note that while the molecular formula and

weight are well-defined, experimental physical properties such as melting and boiling points are

not readily available in the cited literature.
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Property Value Source

Molecular Formula C₄H₁₀O₅S₂ PubChem[1]

Molecular Weight 202.3 g/mol PubChem[1]

IUPAC Name ethylsulfonyl ethanesulfonate PubChem[1]

CAS Number 13223-06-8 PubChem[1]

Inferred History of Discovery and Synthesis
The precise date and discoverer of ethanesulfonic anhydride are not clearly recorded in

readily accessible historical chemical literature. However, the synthesis of sulfonic anhydrides,

in general, has been known for over a century. The primary and most effective method for the

preparation of sulfonic anhydrides is the dehydration of the corresponding sulfonic acid.[2] This

method has been widely applied to various sulfonic acids, including methanesulfonic acid and

trifluoromethanesulfonic acid, using strong dehydrating agents.[3][4]

Given this established precedent, it is highly probable that ethanesulfonic anhydride was first

synthesized by the dehydration of ethanesulfonic acid. Phosphorus pentoxide (P₄O₁₀) is the

most commonly employed and potent dehydrating agent for this transformation.[5] Patents

related to the preparation of sulfonic acid anhydrides explicitly mention ethanesulfonic acid as a

suitable starting material for this type of reaction.[2]

The logical pathway for its synthesis, therefore, follows the well-trodden path of its chemical

relatives.
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General Synthesis Pathway of Sulfonic Anhydrides

Starting Materials

Products

Sulfonic Acid
(e.g., Ethanesulfonic Acid)

Dehydration Reaction

Dehydrating Agent
(e.g., P₂O₅)

Sulfonic Anhydride
(e.g., Ethanesulfonic Anhydride)

Hydrated Dehydrating Agent
(e.g., Metaphosphoric Acid)
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Experimental Workflow for Ethanesulfonic Anhydride Synthesis

Start: Dry Glassware

Charge Flask with P₄O₁₀

Slowly Add Ethanesulfonic Acid

Stir at Room Temperature

Assemble Short-Path Distillation

Heat and Distill Product

Collect Ethanesulfonic Anhydride

Store Under Inert Atmosphere
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General Reactivity of Ethanesulfonic Anhydride

Nucleophiles

Products

Ethanesulfonic Anhydride

Ethanesulfonate Ester

 Nucleophilic Acyl
Substitution 

Ethanesulfonamide

 Nucleophilic Acyl
Substitution 

Alcohol (R-OH) Amine (R-NH₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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